Cas no 89465-82-7 (4,5-Dichlorothiophene-2,3-dicarbaldehyde)

• Product Name: 4,5-Dichlorothiophene-2,3-dicarbaldehyde
• CAS No: 89465-82-7
• MF: C₆H₂Cl₂O₂S
• MW: 209.04987859726
• CID: 2950784
• PubChem ID: 84819466
• Update Time: 2025-10-27

4,5-Dichlorothiophene-2,3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-二氯噻吩-2,3-二甲醛
• 4,5-Dichlorothiophene-2,3-dicarbaldehyde
• 89465-82-7

• Inchi： 1S/C6H2Cl2O2S/c7-5-3(1-9)4(2-10)11-6(5)8/h1-2H
• InChI Key： TYWCOPQHONESAD-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(C=O)=C1C=O)Cl

Computed Properties

• Exact Mass: 207.9152559g/mol
• Monoisotopic Mass: 207.9152559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4,5-Dichlorothiophene-2,3-dicarbaldehyde

Recent Advances in the Study of 4,5-Dichlorothiophene-2,3-dicarbaldehyde (CAS: 89465-82-7)

4,5-Dichlorothiophene-2,3-dicarbaldehyde (CAS: 89465-82-7) is a key intermediate in the synthesis of various heterocyclic compounds with potential applications in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its utility in the development of novel bioactive molecules, particularly in the field of medicinal chemistry. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4,5-Dichlorothiophene-2,3-dicarbaldehyde as a precursor for the synthesis of thiophene-based inhibitors targeting protein kinases involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for developing targeted cancer therapies.

In another recent investigation, the compound's role in the synthesis of antimicrobial agents was examined. A team from the University of Cambridge reported the development of a series of thiophene-2,3-dicarbaldehyde derivatives with broad-spectrum activity against drug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), emphasized the compound's versatility in forming Schiff bases and other conjugates that enhance antimicrobial efficacy.

From a synthetic chemistry perspective, advancements in the green synthesis of 4,5-Dichlorothiophene-2,3-dicarbaldehyde have been reported. A 2023 study in ACS Sustainable Chemistry & Engineering detailed a solvent-free, catalytic approach that improves yield and reduces environmental impact. This method leverages microwave-assisted synthesis, offering a more sustainable alternative to traditional routes.

Ongoing research continues to explore the compound's potential in material science, particularly in the development of organic semiconductors and conductive polymers. Preliminary results indicate that its electron-withdrawing properties make it a promising candidate for use in organic electronic devices.

In conclusion, 4,5-Dichlorothiophene-2,3-dicarbaldehyde (CAS: 89465-82-7) remains a compound of significant interest across multiple scientific disciplines. Its diverse applications in medicinal chemistry, antimicrobial development, and materials science underscore its importance as a versatile chemical building block. Future research directions may focus on optimizing its synthetic routes and expanding its therapeutic applications through structure-activity relationship studies.